4-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazine

• IUPAC Name: 4-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C23H21ClFN5/c1-16-2-5-18(24)14-21(16)28-10-12-29(13-11-28)23-22-15-20(27-30(22)9-8-26-23)17-3-6-19(25)7-4-17/h2-9,14-15H,10-13H2,1H3
• InChI Key: RIEIYPYRUQBVKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C3=NC=CN4C3=CC(=N4)C5=CC=C(C=C5)F
• Molecular Formula: C23H21ClFN5
• Molecular Weight: 421.9 g/mol

Description

4-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazine is a useful research compound. Its molecular formula is C23H21ClFN5 and its molecular weight is 421.9. The purity is usually 95%.
BenchChem offers high-quality 4-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Screening

• Synthesis of Novel Compounds : Research involving the synthesis of novel compounds with piperazine and pyrazole structures has led to the identification of molecules with significant pharmacological activities, including antibacterial, antifungal, and anticancer properties. For example, compounds with fluorobenzothiazole substituted pyrazole analogues have been synthesized and screened for antimicrobial and antioxidant activities, showing potent activity against standard drugs (Raparla et al., 2013).

Antibacterial and Antifungal Activities

• Biofilm Inhibition : Novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker have demonstrated potent antibacterial efficacies and biofilm inhibition activities, outperforming reference drugs like Ciprofloxacin in some cases (Mekky & Sanad, 2020).

Anticancer Activity

• Anti-Lung Cancer Activity : Fluoro-substituted compounds, including those with pyrazine moieties, have been evaluated for their anticancer activity, particularly against lung cancer, demonstrating effectiveness at low concentrations compared to reference drugs (Hammam et al., 2005).

Building Blocks in Medicinal Chemistry

• Functionalized Fluorinated Pyrazoles : The development of fluorinated pyrazoles as building blocks in medicinal chemistry highlights the importance of such compounds for further functionalization and application in drug discovery (Surmont et al., 2011).

Neuroleptic Activity

• Central Nervous System Agents : Compounds structurally related to piperazines and pyrazines have been synthesized and evaluated for their potential neuroleptic activity, indicating the importance of these structural motifs in the development of CNS agents (Hino et al., 1988).